4-(Cyclopropylamino)pyridine-2-carboximidamide

• Molecular Formula: C9H12N4
• Molecular Weight: 176.22 g/mol
• IUPAC Name: 4-(cyclopropylamino)pyridine-2-carboximidamide
• InChI: InChI=1S/C9H12N4/c10-9(11)8-5-7(3-4-12-8)13-6-1-2-6/h3-6H,1-2H2,(H3,10,11)(H,12,13)
• InChI Key: LLYRTHBZCSCCDA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC2=CC(=NC=C2)C(=N)N

Description

4-(Cyclopropylamino)pyridine-2-carboximidamide is a chemical compound with the molecular formula C9H12N4 It is known for its unique structure, which includes a cyclopropylamino group attached to a pyridine ring

Preparation Methods

The synthesis of 4-(Cyclopropylamino)pyridine-2-carboximidamide typically involves the reaction of cyclopropylamine with pyridine-2-carboximidamide under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product. Industrial production methods may involve optimization of reaction parameters such as temperature, pressure, and reaction time to achieve higher yields and purity.

Chemical Reactions Analysis

4-(Cyclopropylamino)pyridine-2-carboximidamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where functional groups on the pyridine ring are replaced with other groups. Common reagents for these reactions include halogens and nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-(Cyclopropylamino)pyridine-2-carboximidamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-(Cyclopropylamino)pyridine-2-carboximidamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

4-(Cyclopropylamino)pyridine-2-carboximidamide can be compared with other similar compounds, such as:

4-(Cyclopropylamino)picolinimidamide: Similar in structure but with different substituents on the pyridine ring.

4-(Cyclopropylamino)pyridine-2-carboxamide: Differing by the presence of a carboxamide group instead of a carboximidamide group.

The uniqueness of this compound lies in its specific functional groups and their arrangement, which confer distinct chemical and biological properties.